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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,5-
Hexadien-1-ol, a valuable intermediate in organic synthesis. The document outlines its key

physicochemical properties and details the experimental methodologies for their determination,

ensuring accurate and reproducible results in a laboratory setting.

Core Physicochemical Data
The essential physical properties of 2,5-Hexadien-1-ol are summarized in the table below.

These values are critical for handling, reaction setup, and purification processes.

Property Value Conditions

Boiling Point 71-72 °C at 14 Torr

Density 0.8756 g/cm³ at 22 °C

Experimental Protocols
Accurate determination of boiling point and density is fundamental for the characterization of

chemical substances. The following sections detail standard experimental protocols for these

measurements.
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Determination of Boiling Point at Reduced Pressure
Given that 2,5-Hexadien-1-ol's boiling point is provided at reduced pressure, a standard

laboratory setup for vacuum distillation is appropriate.

Methodology:

Apparatus Setup: A distillation apparatus, including a round-bottom flask, a condenser, a

receiving flask, and a thermometer, is assembled. The apparatus is connected to a vacuum

source through a vacuum adapter. A manometer is included in the system to accurately

measure the pressure.

Sample Preparation: A small volume of 2,5-Hexadien-1-ol is placed in the round-bottom

flask, along with a boiling chip or a magnetic stir bar to ensure smooth boiling.

Evacuation: The system is carefully evacuated to the desired pressure (in this case, 14 Torr).

The pressure should be constantly monitored using the manometer.

Heating: The sample is gradually heated using a heating mantle or an oil bath.

Boiling Point Measurement: The temperature is recorded when the liquid begins to boil and a

steady reflux is observed on the thermometer bulb. This temperature is the boiling point at

the recorded pressure.

Data Recording: The observed boiling point and the corresponding pressure are recorded.

Determination of Density
The density of a liquid can be determined using several methods. A common and accurate

method involves the use of a pycnometer or a digital density meter.

Methodology using a Pycnometer:

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately

on an analytical balance.

Sample Filling: The pycnometer is filled with 2,5-Hexadien-1-ol, ensuring no air bubbles are

trapped inside. The temperature of the sample is brought to the desired temperature (22 °C)
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using a water bath.

Weighing: The filled pycnometer is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like 2,5-Hexadien-1-ol.
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Caption: Workflow for determining the boiling point and density of 2,5-Hexadien-1-ol.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,5-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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